Cas no 133-15-3 (4-Aminosalicylic Acid Calcium Salt Heptahydrate)

4-Aminosalicylic Acid Calcium Salt Heptahydrate is a hydrous calcium salt derivative of 4-aminosalicylic acid, primarily used as an intermediate in pharmaceutical synthesis. Its heptahydrate form ensures improved stability and solubility in aqueous solutions, making it suitable for formulations requiring controlled release or enhanced bioavailability. The compound exhibits antimicrobial properties, particularly against Mycobacterium tuberculosis, and is employed in anti-tuberculosis therapies. Its calcium salt form reduces gastric irritation compared to the free acid, improving patient tolerability. The crystalline structure of the heptahydrate enhances handling and storage stability under controlled conditions. This product is commonly utilized in research and industrial applications requiring precise chemical properties for drug development.

4-Aminosalicylic Acid Calcium Salt Heptahydrate structure

133-15-3 structure

Product Name:4-Aminosalicylic Acid Calcium Salt Heptahydrate

CAS No:133-15-3

MF:C₁₄H₁₂CaN₂O₆

MW:344.332882881165

CID:36302

PubChem ID:87562056

Update Time:2025-06-06

4-Aminosalicylic Acid Calcium Salt Heptahydrate Chemical and Physical Properties

Names and Identifiers

- calcium bis(4-aminosalicylate)
- 4-Aminosalicylic acid calcium salt
- 4-Aminosalicylic Acid Calcium Salt Heptahydrate
- 4-Amino-2-hydroxybenzoic Acid Calcium Salt Heptahydrate
- Calcium 4-aminosalicylate
- Dicalcium Bis(4-aminosalicylate) Heptahydrate
- calcipas
- aminacyl
- paracipan
- pasmicina
- pasaracalcium
- Pasura Calcium
- calciumaminosalicylate
- Amino salicylate calcium
- monocalciump-aminosalicylate
- 133-15-3
- ANHYDROUS CALCIUM AMINOSALICYLATE
- NS00079331
- 73I4QDW01W
- UNII-73I4QDW01W
- CHEMBL2105983
- Calcium 4-Amino-2-hydroxybenzoate (1:2)
- SCHEMBL1047421
- Calcium p-aminosalicylate
- F90273
- Calcii para-aminosalicylas
- calcium;5-amino-2-carboxyphenolate
- AMINOSALICYLATE CALCIUM [WHO-DD]
- 6059-16-1
- Calcium4-aminosalicylate
- AKOS015901642
- Salicylic acid, p-amino-, calcium salt (2:1)
- Monocalcium p-aminosalicylate
- Benzoic acid, 4-amino-2-hydroxy-, calcium salt (2:1)
- AMINOSALICYLATE CALCIUM ANHYDROUS
- Aminosalicylate Calcium [USAN]
- Q27266183
- AMINOSALICYLATE CALCIUM
- W-108300
- p-Aminosalicylic acid calcium salt
- Pasara calcium
- P-AMINOSALICYLIC ACID CALCIUM SALT [MI]
- EINECS 205-095-4
- ANHYDROUS CALCIUM AMINOSALICYLATE [MART.]
- Calcium 4-aminosalicylate (1:2)
- AMINOSALICYLATE CALCIUM TRIHYDATE [WHO-DD]
- CALCIUM AMINOSALICYLATE TRIHYDRATE
- AMINOSALICYLATE CALCIUM TRIHYDATE
- CALCIUM AMINOSALICYLATE [MART.]
- CALCIUM AMINOSALICYLATE (MART.)
- Nippas calcium (TN)
- P-AMINOSALICYLIC ACID CALCIUM SALT TRIHYDRATE
- ANHYDROUS CALCIUM AMINOSALICYLATE (MART.)
- Nippas calcium
- 205-095-4
- MDL： MFCD04038035
- Inchi： 1S/2C7H7NO3.Ca/c2*8-4-1-2-5(7(10)11)6(9)3-4;/h2*1-3,9H,8H2,(H,10,11);/q;;+2/p-2
- InChI Key： XDWVNCOPMIEDJK-UHFFFAOYSA-L
- SMILES： [Ca+2].[O-]C1C=C(C=CC=1C(=O)O)N.[O-]C1C=C(C=CC=1C(=O)O)N

Computed Properties

Exact Mass: 344.03200
Monoisotopic Mass: 381.979
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 23
Rotatable Bond Count: 2
Complexity: 154
Covalently-Bonded Unit Count: 3
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 78
Topological Polar Surface Area: 173

Experimental Properties

Density: Not available
Melting Point: Not available
Boiling Point: Not available
Flash Point: Not available
PSA: 145.10000
LogP: 2.35340
Merck: 477
Vapor Pressure: Not available

4-Aminosalicylic Acid Calcium Salt Heptahydrate Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
RTECS：VO1470000
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

4-Aminosalicylic Acid Calcium Salt Heptahydrate Customs Data

HS CODE：2918230000
Customs Data：

China Customs Code:
2918230000

Overview:

2918230000 Other salicylic acid esters. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2918230000 other esters of salicylic acid and their salts VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

4-Aminosalicylic Acid Calcium Salt Heptahydrate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A629953-5g	4-Aminosalicylic Acid Calcium Salt Heptahydrate	133-15-3		5g	$ 50.00	2022-06-07
TRC	A629953-10g	4-Aminosalicylic Acid Calcium Salt Heptahydrate	133-15-3		10g	$ 65.00	2022-06-07
TRC	A629953-50g	4-Aminosalicylic Acid Calcium Salt Heptahydrate	133-15-3		50g	$ 160.00	2022-06-07
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	A870649-5g	4-Aminosalicylic Acid Calcium Salt Heptahydrate	133-15-3	98%	5g	￥49.00	2022-09-29
Ambeed	A104153-500g	Calcium 4-aminosalicylate	133-15-3	98%	500g	$128.0	2024-04-24
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1111038-500g	4-Aminosalicylic acid (hemicalcium)	133-15-3	98%	500g	￥1092.00	2024-08-09

4-Aminosalicylic Acid Calcium Salt Heptahydrate Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:133-15-3)对氨基水杨酸钙

Order Number:LE1695283

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:34

Price ($):discuss personally

Email:18501500038@163.com

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